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Compound of Interest

Compound Name: 2,4-Dibromofuran

Cat. No.: B1626847 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available information on 2,4-
Dibromofuran. It is important to note that this compound is not extensively studied, and much

of the data regarding its biological activity and specific experimental protocols are not available

in the public domain. Information from analogous compounds is provided for context where

direct data is absent.

Chemical Identity and Physicochemical Properties
2,4-Dibromofuran is a halogenated heterocyclic compound. Its fundamental properties are

summarized below.
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Property Value Source

CAS Number 32460-06-3 -

Molecular Formula C₄H₂Br₂O [1]

Molecular Weight 225.87 g/mol [1]

IUPAC Name 2,4-dibromofuran [1]

Synonyms 2,4-Dibromo-furan [1]

Melting Point 31-32 °C [2]

Boiling Point (Predicted) 167.1 ± 20.0 °C [2]

Density (Predicted) 2.159 ± 0.06 g/cm³ [2]

Topological Polar Surface Area 13.1 Å² [1]

LogP (Predicted) 2.7 [1]

Spectroscopic Data
Detailed experimental spectroscopic data (NMR, IR, Mass Spectrometry) for 2,4-
Dibromofuran are not readily available in public databases. Researchers working with this

compound will need to perform their own analytical characterization.

Biological Activity and Potential Applications
Direct experimental evidence for the biological activity of 2,4-Dibromofuran is currently lacking

in the scientific literature. However, the furan scaffold and the presence of bromine substituents

suggest potential areas of interest for research and drug development.

The furan nucleus is a common motif in a wide range of biologically active compounds,

exhibiting antibacterial, antifungal, antiviral, anti-inflammatory, and anticancer properties. The

electron-rich nature of the furan ring allows for various interactions with biological

macromolecules.

Furthermore, halogenated furanones, which are structurally related to 2,4-Dibromofuran, have

been isolated from marine algae and are known to interfere with bacterial communication
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systems, a process known as quorum sensing. This activity can inhibit biofilm formation and

reduce the virulence of pathogenic bacteria. Given these precedents, 2,4-Dibromofuran could

be investigated for similar antimicrobial and anti-biofilm activities.

Experimental Protocols
Due to the absence of published studies on the biological effects of 2,4-Dibromofuran, no

specific experimental protocols can be cited. Researchers interested in evaluating this

compound would need to adapt general protocols for assessing activities such as:

Antimicrobial Susceptibility Testing: Standard methods like broth microdilution or disk

diffusion assays could be used to determine the minimum inhibitory concentration (MIC)

against a panel of pathogenic bacteria and fungi.

Quorum Sensing Inhibition Assays: Reporter gene assays using bacterial strains like

Chromobacterium violaceum or Vibrio harveyi can be employed to screen for quorum

sensing inhibitory activity.

Biofilm Inhibition Assays: Crystal violet staining or confocal microscopy can be used to

quantify the effect of the compound on biofilm formation by relevant microorganisms.

Cytotoxicity Assays: In vitro assays using various cell lines (e.g., HeLa, HepG2) are

necessary to assess the potential toxicity of the compound, which is a critical step in any

drug development pipeline.

Logical Relationships and Workflows
The following diagrams illustrate the general logical flow for the synthesis and initial biological

evaluation of a novel compound like 2,4-Dibromofuran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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